Cas no 2060057-21-6 (7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one)

• Product Name: 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one
• CAS No: 2060057-21-6
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD30487433
• CID: 5173749
• PubChem ID: 125449591
• Update Time: 2025-05-19

7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrimidin-4(6H)-one, 7,8-dihydro-7,7-dimethyl-2-propyl-
• 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

• MDL： MFCD30487433
• Inchi： 1S/C12H18N2O/c1-4-5-9-6-11(15)14-8-12(2,3)7-10(14)13-9/h6H,4-5,7-8H2,1-3H3
• InChI Key： DFMTVJSAIMNBBN-UHFFFAOYSA-N
• SMILES： C12CC(C)(C)CN1C(=O)C=C(CCC)N=2

Additional information on 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo1,2-apyrimidin-4-one

Introduction to 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo[1,2-apyrimidin-4-one (CAS No. 2060057-21-6)

The compound 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo[1,2-apyrimidin-4-one (CAS No. 2060057-21-6) represents a fascinating molecule with significant potential in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound belongs to the pyrrolopyrimidine class, a scaffold that has garnered considerable attention due to its versatile biological activities and structural adaptability. The presence of multiple functional groups, including methyl and propyl substituents, contributes to its unique chemical properties and reactivity, making it a valuable candidate for further exploration in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, opening up new avenues for its application in medicinal chemistry. The pyrrolopyrimidine core is known to exhibit a broad spectrum of biological activities, including antiviral, anticancer, and anti-inflammatory properties. In particular, derivatives of this class have shown promise in targeting specific enzymatic pathways involved in disease progression. The structural complexity of 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo[1,2-apyrimidin-4-one allows for modifications that can fine-tune its pharmacological profile, making it an attractive starting point for developing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By inhibiting specific kinases, it is possible to disrupt aberrant signaling cascades that drive pathological processes. Preliminary studies have suggested that 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo[1,2-apyrimidin-4-one may interact with certain kinase domains due to its rigid heterocyclic structure and functional groups that can form hydrogen bonds or hydrophobic interactions with target proteins. This interaction could lead to the development of highly selective kinase inhibitors with improved therapeutic efficacy.

The synthesis of 7,7-dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo[1,2-apyrimidin-4-one involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the pyrrolopyrimidine ring system followed by alkylation and functional group modifications. Advances in catalytic methods have allowed for more efficient and environmentally friendly synthetic routes. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce the propyl group at the 2-position of the pyrrolopyrimidine core. These methods not only improve the efficiency of synthesis but also reduce waste generation.

In terms of biological evaluation, 7,7-,dimethyl-2-propyl-4H,6H,7H,8H-pyrrolo[1,2-apyrimidin-4-one has shown promising activity in cell-based assays. Specifically, it has demonstrated inhibitory effects on several kinases associated with cancer cell proliferation. These findings are particularly intriguing given the growing interest in targeted therapy for cancer patients. The compound's ability to selectively inhibit these kinases without significant toxicity makes it a promising candidate for further development into an anticancer drug.

The pharmacokinetic properties of CAS No.2060057-21-6 are also an important consideration in drug development. Studies have begun to explore its solubility, stability, and metabolic profile in vitro and in vivo. These parameters are critical for determining how effectively the compound can be absorbed, distributed, metabolized, and excreted by the body. Understanding these properties early in the development process can help optimize dosing regimens and improve patient outcomes.

The potential applications of CAS No.2060057-21-6 extend beyond oncology; it also shows promise in treating inflammatory diseases and infectious disorders. The pyrrolopyrimidine scaffold is known to modulate inflammatory pathways by interacting with key transcription factors and cytokines. Additionally, some derivatives have demonstrated antiviral activity against RNA viruses by inhibiting viral replication enzymes.

The future direction of research on CAS No.2060057-21-6 includes further optimization of its chemical structure to enhance its biological activity and reduce potential side effects. Computational modeling techniques, such as molecular docking, can be used to predict how different structural modifications will affect binding affinity to target proteins. This approach allows researchers to design more effective analogs based on virtual screening results before conducting costly experimental trials.

In conclusion, 7,^7,dimethyl-^2,propyl-^4,H,^6,H,^7,H,^8,H-pyrrolo[1,^2,-apyrimidin->4>one (CAS No.) represents a significant advancement in pharmaceutical chemistry with diverse therapeutic applications particularly notable as an inhibitor kinase pathways implicated various diseases notably cancer ongoing research aims optimize pharmacological profile enhancing efficacy reducing adverse effects ensuring better patient outcomes synthetic methods continue evolve enabling production increasingly complex derivatives computational tools complement experimental approaches accelerating discovery process overall this compound showcases immense potential contributing future treatments wide range medical conditions making subject continued investigation great interest scientific community worldwide.>>